Cas no 2171791-98-1 (5-(1-methyl-1H-imidazol-5-yl)-1,9-dioxa-4-azaspiro5.6dodecane)

• Product Name: 5-(1-methyl-1H-imidazol-5-yl)-1,9-dioxa-4-azaspiro5.6dodecane
• CAS No: 2171791-98-1
• MF: C₁₃H₂₁N₃O₂
• MW: 251.324743032455
• CID: 6428142
• PubChem ID: 165867694
• Update Time: 2025-10-28

5-(1-methyl-1H-imidazol-5-yl)-1,9-dioxa-4-azaspiro5.6dodecane Chemical and Physical Properties

Names and Identifiers

• 5-(1-methyl-1H-imidazol-5-yl)-1,9-dioxa-4-azaspiro5.6dodecane
• EN300-1638940
• 2171791-98-1
• 5-(1-methyl-1H-imidazol-5-yl)-1,9-dioxa-4-azaspiro[5.6]dodecane

• Inchi： 1S/C13H21N3O2/c1-16-10-14-9-11(16)12-13(18-8-5-15-12)3-2-6-17-7-4-13/h9-10,12,15H,2-8H2,1H3
• InChI Key： CSDRXPKPZMGWGT-UHFFFAOYSA-N
• SMILES： O1CCNC(C2=CN=CN2C)C21CCOCCC2

Computed Properties

• Exact Mass: 251.16337692g/mol
• Monoisotopic Mass: 251.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 48.3Ų

Additional information on 5-(1-methyl-1H-imidazol-5-yl)-1,9-dioxa-4-azaspiro5.6dodecane

Comprehensive Overview of 5-(1-methyl-1H-imidazol-5-yl)-1,9-dioxa-4-azaspiro[5.6]dodecane (CAS No. 2171791-98-1)

The compound 5-(1-methyl-1H-imidazol-5-yl)-1,9-dioxa-4-azaspiro[5.6]dodecane (CAS No. 2171791-98-1) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its spirocyclic framework and incorporation of an imidazole ring make it a promising candidate for various applications, particularly in drug discovery and material science. Researchers are increasingly exploring its potential due to its molecular versatility and bioactive properties.

One of the key features of this compound is its heterocyclic architecture, which combines oxygen and nitrogen atoms in a spirocyclic system. This design enhances its stability and reactivity, making it suitable for targeted synthesis in medicinal chemistry. The presence of the 1-methyl-1H-imidazol-5-yl moiety further contributes to its pharmacological relevance, as imidazole derivatives are known for their enzyme inhibition and receptor modulation capabilities.

In recent years, the scientific community has shown growing interest in spirocyclic compounds due to their three-dimensional complexity and potential to interact with biological targets. This aligns with the broader trend of exploring novel chemical scaffolds for drug development, especially in areas like central nervous system (CNS) disorders and anti-inflammatory therapies. The compound’s CAS No. 2171791-98-1 is frequently searched in databases, reflecting its relevance in high-throughput screening and lead optimization studies.

From a synthetic perspective, 5-(1-methyl-1H-imidazol-5-yl)-1,9-dioxa-4-azaspiro[5.6]dodecane offers opportunities for structure-activity relationship (SAR) studies. Its modular design allows for derivatization, enabling researchers to fine-tune its properties for specific applications. This adaptability is particularly valuable in the context of personalized medicine and precision chemistry, where tailored molecules are in high demand.

The compound’s physicochemical properties, such as solubility and lipophilicity, are also under investigation. These factors play a critical role in its bioavailability and drug-likeness, which are essential considerations for pharmaceutical development. Additionally, its potential as a building block for supramolecular chemistry and catalysis is being explored, further expanding its utility beyond traditional drug design.

As the demand for innovative chemical entities grows, CAS No. 2171791-98-1 stands out as a compound with multifunctional applications. Its integration into combinatorial libraries and fragment-based drug discovery highlights its significance in modern research. Moreover, its alignment with green chemistry principles—such as atom economy and reduced waste—makes it an attractive option for sustainable synthesis.

In conclusion, 5-(1-methyl-1H-imidazol-5-yl)-1,9-dioxa-4-azaspiro[5.6]dodecane represents a compelling area of study for chemists and pharmacologists alike. Its structural ingenuity and diverse applicability position it as a valuable asset in the quest for next-generation therapeutics and advanced materials. Ongoing research will undoubtedly uncover new dimensions of its potential, solidifying its place in the scientific landscape.